Cas no 2137790-89-5 (Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-)

• Product Name: Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-
• CAS No: 2137790-89-5
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 5286294
• Update Time: 2025-07-15

Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-

• Inchi： 1S/C9H15BrO/c1-3-4-9(7-10)5-8(2)6-11-9/h3,8H,1,4-7H2,2H3
• InChI Key： VVBOHQHJFKGDNS-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1(CBr)CC=C

Additional information on Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-

Recent Advances in the Study of 2137790-89-5 and Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-: A Comprehensive Research Brief

The chemical compound 2137790-89-5, along with its derivative Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural properties that make them promising candidates for various therapeutic applications. This research brief aims to synthesize the latest findings on these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2137790-89-5, particularly in the context of constructing complex heterocyclic frameworks. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including those with potential anticancer and antimicrobial properties. Researchers have developed novel catalytic methods to optimize the yield and purity of 2137790-89-5, addressing previous challenges in its large-scale production.

Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-, a derivative of 2137790-89-5, has been the subject of extensive pharmacological investigations. Its unique furan ring structure, coupled with the reactive bromomethyl and propenyl groups, allows for diverse chemical modifications. Recent in vitro studies have demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases. Notably, the compound showed selective inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In the realm of drug discovery, researchers have explored the structure-activity relationship (SAR) of Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)-. Through systematic modifications of its functional groups, scientists have identified analogs with improved pharmacokinetic properties. One study reported a series of derivatives with enhanced bioavailability and reduced cytotoxicity, marking a significant step toward clinical translation.

The mechanism of action of these compounds has been elucidated through advanced computational modeling and X-ray crystallography studies. Molecular docking simulations revealed that 2137790-89-5 and its derivatives interact with specific protein binding sites, disrupting key biological pathways. These findings provide a structural basis for rational drug design and optimization efforts targeting various disease states.

From a safety perspective, recent toxicological assessments have evaluated the potential risks associated with these compounds. While initial results indicate favorable safety profiles at therapeutic doses, further in vivo studies are warranted to assess long-term effects. Researchers have also investigated formulation strategies to enhance the stability and delivery of these compounds, with promising results in nanoparticle-based delivery systems.

Looking ahead, the field is moving toward translational applications of these findings. Several research groups have initiated preclinical studies to evaluate the therapeutic potential of 2137790-89-5 derivatives in animal models of disease. Additionally, patent filings related to these compounds have increased significantly, reflecting growing commercial interest in their pharmaceutical applications.

In conclusion, the ongoing research on 2137790-89-5 and Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-propen-1-yl)- demonstrates their considerable potential in medicinal chemistry and drug development. The combination of synthetic accessibility, biological activity, and structural versatility positions these compounds as valuable tools for addressing unmet medical needs. Future research directions may include expanding the scope of their therapeutic applications and optimizing their drug-like properties for clinical development.